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Compound of Interest

Compound Name: 3-Bromooctane

Cat. No.: B146061

3-Bromooctane: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and structure of 3-bromooctane. The information is curated for researchers,
scientists, and professionals in the field of drug development, with a focus on delivering precise
data and actionable experimental insights.

Core Chemical and Physical Properties

3-Bromooctane is a secondary alkyl halide with the chemical formula CsH17Br.[1][2] Its
physical and chemical characteristics are pivotal for its application in organic synthesis.
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Property Value Source
Molecular Formula CsH17Br [1]
Molecular Weight 193.12 g/mol [1]
Boiling Point 190.8 °C at 760 mmHg

Density 1.108 g/cm3

Refractive Index 1.4582 (at 20 °C)

Flash Point 56.1 °C

N Sparingly soluble in water;
Solubility ] ) [3]
Soluble in organic solvents.

LogP (Octanol/Water Partition 374
Coefficient) '

Structural Information

The structural attributes of 3-bromooctane are fundamental to understanding its reactivity and
stereochemistry.

Identifier Value Source
IUPAC Name 3-bromooctane [1]
Canonical SMILES CCcccc(co)Br [1]

INChl=1S/C8H17Br/c1-3-5-6-7-
InChl [1]
8(9)4-2/h8H,3-7H2,1-2H3

OELHQHILWOIUSL-
InChlKey [1]
UHFFFAOYSA-N

CAS Number 999-64-4 [1]

3-Bromooctane possesses a chiral center at the third carbon atom, meaning it can exist as
two enantiomers: (R)-3-bromooctane and (S)-3-bromooctane.[4][5] The specific stereocisomer
can significantly influence its biological activity and reaction pathways.
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Experimental Protocols
Synthesis of 3-Bromooctane from 3-Octanol

This protocol describes a representative method for the synthesis of a secondary bromoalkane
from its corresponding alcohol via a nucleophilic substitution reaction.

Materials:

e 3-Octanol

e Sodium bromide (NaBr)

o Concentrated sulfuric acid (H2SOa)

o Water (H20)

e 10% Sodium carbonate solution (Na2COs)
e Anhydrous sodium sulfate (Na2S0a4)

e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve sodium bromide in water.
e Add 3-octanol to the flask.

e Slowly add concentrated sulfuric acid while cooling the flask in an ice bath to control the
exothermic reaction.

e Heat the mixture to reflux and maintain for 7-8 hours.[6]
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 After cooling, dilute the mixture with water and transfer it to a separatory funnel.

o Separate the organic layer and wash it sequentially with water, cold concentrated sulfuric
acid, water, and finally with a 10% sodium carbonate solution to neutralize any remaining
acid.[6]

e Dry the crude 3-bromooctane over anhydrous sodium sulfate.[6]

o Purify the product by distillation, collecting the fraction boiling around 190-192 °C.

Reactivity and Reaction Mechanisms

3-Bromooctane, as a secondary alkyl halide, can undergo both nucleophilic substitution (Sn2
and Sn1) and elimination (E2 and E1) reactions. The predominant pathway is influenced by the
nature of the nucleophile/base, the solvent, and the temperature.

Nucleophilic Substitution: Reaction with Hydroxide

When heated with an aqueous solution of a strong base like sodium hydroxide, 3-
bromooctane undergoes a nucleophilic substitution reaction to form 3-octanol.[7][8] For a
secondary halide, this reaction can proceed via an Sn2 mechanism.

i
HO™ + H3C(CH2)aCH(B)CH2CH3 M‘Mﬁ [HO-+CH(CH2(CH2)4CHs)(CH2CHs)--Br]~ HOCH(CH2(CH2)sCH3)(CH2CHs) + Br-
|

Click to download full resolution via product page
Sn2 reaction of 3-bromooctane with hydroxide.

Experimental Workflow for Nucleophilic Substitution:
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(Start: 3-Bromooctane & NaOH(aq))

(Heat under Reflux)

Work-up:
- Cool reaction mixture
- Separate layers

i

Wash Organic Layer:
- H20
- Dilute Acid
- NaHCOs(aq)

'

( Dry with Anhydrous MgSOa )

Gurification by DistillatiorD

Click to download full resolution via product page

Experimental workflow for Sn2 reaction.

Elimination Reaction: Reaction with Ethoxide

In the presence of a strong, sterically hindered base like sodium ethoxide in ethanol, 3-
bromooctane is more likely to undergo an elimination reaction (E2 mechanism) to yield a
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mixture of alkenes, primarily oct-2-ene and oct-3-ene.[9][10]

uuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuuu

CHCH20" + H2C(CH2)sCH(Br)CH2CHa [CH2CH20--H--CH(CHs(CHz)3)- CH(Br)CH2CH] CHaCHz0H + HaC(CH2)4CH=CHCHs + Br-

Click to download full resolution via product page

E2 reaction of 3-bromooctane with ethoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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